5-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride
Overview
Description
5-(Pyrrolidin-2-yl)-1H-imidazole dihydrochloride is a chemical compound characterized by a pyrrolidine ring attached to an imidazole ring, both of which are nitrogen-containing heterocycles. This compound is often used in various scientific research applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride typically involves the reaction of pyrrolidine with imidazole under acidic conditions. The reaction can be carried out using a variety of reagents, such as hydrochloric acid, to form the dihydrochloride salt.
Industrial Production Methods: In an industrial setting, the compound is produced through large-scale chemical reactions that ensure high purity and yield. The process involves the use of reactors and controlled environments to maintain consistent reaction conditions.
Chemical Reactions Analysis
Types of Reactions: 5-(Pyrrolidin-2-yl)-1H-imidazole dihydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.
Substitution: Nucleophilic substitution reactions can be performed using alkyl halides in the presence of a base.
Major Products Formed: The major products formed from these reactions include oxidized or reduced derivatives of the compound, as well as substituted imidazole derivatives.
Scientific Research Applications
5-(Pyrrolidin-2-yl)-1H-imidazole dihydrochloride is widely used in scientific research due to its versatility. It is employed in:
Chemistry: As a building block for the synthesis of more complex molecules.
Biology: In studies related to enzyme inhibition and protein interactions.
Medicine: As a potential therapeutic agent in drug discovery and development.
Industry: In the production of various chemical products and materials.
Mechanism of Action
The compound exerts its effects through interactions with specific molecular targets and pathways. It may act as an enzyme inhibitor, binding to the active site of the enzyme and preventing its activity. The exact mechanism of action depends on the specific biological system and the context in which the compound is used.
Comparison with Similar Compounds
5-(Pyrrolidin-2-yl)-1H-imidazole dihydrochloride is unique due to its specific structural features. Similar compounds include:
5-(Pyrrolidin-2-yl)pyridin-2-ol dihydrochloride: Similar in structure but with a pyridine ring instead of an imidazole ring.
5-(Pyrrolidin-2-yl)isoxazole hydrochloride: Contains an isoxazole ring instead of an imidazole ring.
These compounds share the pyrrolidine moiety but differ in their heterocyclic components, leading to variations in their chemical properties and applications.
Properties
CAS No. |
2768327-55-3 |
|---|---|
Molecular Formula |
C7H13Cl2N3 |
Molecular Weight |
210.1 |
Purity |
95 |
Origin of Product |
United States |
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